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Compound of Interest

Compound Name: Boc-2,4-Dinitro-D-phenylalanine

CAS No.: 1212864-47-5

Cat. No.: B1372723

Get Quote

A Note on the Subject Compound: Initial research for "Boc-2,4-Dinitro-D-phenylalanine" did

not yield specific data for this exact di-nitro substituted compound. This suggests it may be a

novel or less-common derivative. Therefore, this guide will focus on a closely related and well-

documented analogue, Boc-4-nitro-D-phenylalanine, to provide a comprehensive and

scientifically grounded resource. The principles of synthesis, characterization, and application

discussed herein are largely translatable to other substituted phenylalanine derivatives.

Introduction: The Role of Modified Amino Acids in
Peptide Science
In the landscape of drug discovery and peptide chemistry, the use of non-canonical amino

acids is a cornerstone of innovation. These modified building blocks, such as Boc-4-nitro-D-

phenylalanine, are instrumental in designing peptides with enhanced stability, novel biological

activity, and tailored pharmacological profiles. The introduction of a nitro group onto the phenyl

ring of D-phenylalanine, combined with the use of the tert-butyloxycarbonyl (Boc) protecting

group, provides a versatile tool for researchers. This guide offers a detailed exploration of the

molecular structure, properties, synthesis, and applications of Boc-4-nitro-D-phenylalanine,

serving as a technical resource for scientists in peptide synthesis and medicinal chemistry.
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Molecular Structure and Physicochemical
Properties
The foundational characteristics of any chemical entity are its structure and physical properties.

These data points are critical for everything from reaction planning to analytical method

development.

Molecular Identity and Weight
Boc-4-nitro-D-phenylalanine is a derivative of the non-proteinogenic amino acid D-

phenylalanine. The key modifications are the addition of a nitro group (-NO₂) at the para (4-

position) of the phenyl ring and the protection of the alpha-amino group with a tert-

butyloxycarbonyl (Boc) group.

Property Value Source

Molecular Formula C₁₄H₁₈N₂O₆ [1]

Molecular Weight 310.3 g/mol [1]

CAS Number 61280-75-9 [1][2]

Synonyms
N-Boc-4-nitro-D-phenylalanine,

Boc-D-Phe(4-NO₂)-OH
[1]

Appearance White to off-white powder/solid [3][4]

For comparison, the parent compound, Boc-D-phenylalanine, has a molecular formula of

C₁₄H₁₉NO₄ and a molecular weight of 265.30 g/mol .[5][6] The addition of the nitro group and

removal of one hydrogen atom accounts for the difference in mass.

Structural Representation
The three-dimensional conformation of this molecule is key to its utility in peptide synthesis,

influencing how it fits into growing peptide chains and interacts with coupling reagents.

Caption: 2D structure of Boc-4-nitro-D-phenylalanine.
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Synthesis and Purification
The synthesis of Boc-protected amino acids is a well-established procedure in organic

chemistry, critical for preparing building blocks for peptide synthesis.

The Boc Protection Strategy
The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for the alpha-amino

moiety of amino acids in peptide synthesis.[7] Its primary function is to prevent the nucleophilic

amine from participating in unwanted side reactions during the carboxyl group activation and

amide bond formation steps. The Boc group is stable under basic and nucleophilic conditions

but is readily cleaved by strong acids, such as trifluoroacetic acid (TFA), which allows for

orthogonal protection strategies in complex syntheses.[8][9]

General Protocol for N-Boc Protection of D-
Phenylalanine Derivatives
This protocol is a generalized procedure based on common methods for Boc protection of

amino acids.[7][10][11]

Materials:

4-nitro-D-phenylalanine

Di-tert-butyl dicarbonate (Boc₂O)

1,4-Dioxane or tert-butyl alcohol

1N Sodium Hydroxide (NaOH)

Ethyl acetate

Saturated aqueous sodium bicarbonate (NaHCO₃)

Potassium hydrogen sulfate (KHSO₄) solution

Pentane or Hexane
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Silica gel for column chromatography

Procedure:

Dissolution: Dissolve 4-nitro-D-phenylalanine in a mixture of 1,4-dioxane (or t-butanol) and

1N NaOH solution in a round-bottom flask. Stir vigorously in an ice bath.[10]

Addition of Boc Anhydride: Slowly add di-tert-butyl dicarbonate (Boc₂O), dissolved in a small

amount of the reaction solvent, to the stirring solution. The reaction is typically allowed to

proceed for several hours or overnight at room temperature.[7]

Work-up: Once the reaction is complete (monitored by TLC), concentrate the mixture under

reduced pressure to remove the organic solvent.

Extraction: Dilute the remaining aqueous solution with water and perform a wash with a

nonpolar solvent like pentane or ethyl ether to remove unreacted Boc₂O and other impurities.

[7]

Acidification: Cool the aqueous layer in an ice bath and carefully acidify to a pH of 1-2 by

adding a cold solution of potassium hydrogen sulfate.[7] This step protonates the

carboxylate, causing the Boc-protected amino acid to precipitate or become extractable into

an organic solvent.

Product Extraction: Extract the acidified aqueous layer multiple times with ethyl acetate.

Combine the organic layers.

Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate,

filter, and evaporate the solvent under reduced pressure to yield the crude product.

Purification: The crude product can be further purified by silica gel column chromatography

or recrystallization to obtain pure Boc-4-nitro-D-phenylalanine.[10]

Caption: Workflow for the synthesis of Boc-4-nitro-D-phenylalanine.

Applications in Research and Development
The unique properties of Boc-4-nitro-D-phenylalanine make it a valuable reagent in several

areas of scientific research.
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Solid-Phase Peptide Synthesis (SPPS)
The primary application is as a building block in Boc-based solid-phase peptide synthesis

(SPPS). SPPS allows for the efficient, stepwise construction of peptides on a solid resin

support. The D-configuration of the amino acid is particularly important for creating peptides

that are resistant to degradation by proteases, which typically recognize L-amino acids. This

can significantly increase the in vivo half-life of peptide-based therapeutics.

Probing Biological Systems
The nitro group serves as a useful spectroscopic probe and can also influence the electronic

properties and binding affinities of the peptide. Furthermore, the nitro group can be chemically

reduced to an amine, providing a handle for further functionalization, such as the attachment of

fluorescent dyes, biotin tags, or drug conjugates. This makes nitro-phenylalanine derivatives

useful in biochemical and pharmacological studies to investigate protein-protein interactions

and enzyme mechanisms.[12]

Development of Novel Therapeutics
Incorporating modified amino acids like this one is a key strategy in medicinal chemistry. It is

used in the design of peptide-based drugs, including enzyme inhibitors and receptor

modulators.[4][12] For instance, Boc-protected D-amino acids are used in the synthesis of

peptide mimetics and other small molecules with therapeutic potential, such as PARP1

inhibitors and antimycobacterial agents.[13][14]

Safety, Handling, and Storage
Proper handling and storage are paramount to ensure the safety of laboratory personnel and

maintain the integrity of the compound.

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including

safety glasses with side shields, gloves, and a lab coat when handling this compound.[5][15]

Handling: Avoid contact with skin and eyes. Do not breathe dust.[15] Handle in a well-

ventilated area or under a chemical fume hood.[5] In case of contact, wash the affected area

with plenty of water.[3]
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Fire Safety: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide for

extinction.[5] Upon combustion, it may produce toxic fumes of carbon and nitrogen oxides.[2]

Storage: Keep the container tightly closed in a dry, well-ventilated place.[5] For long-term

stability and to maintain product quality, refrigeration is often recommended.[2][3] The

compound is generally stable under recommended storage conditions.[3]

Disposal: Dispose of the chemical and its container in accordance with local, state, and

federal regulations.

Conclusion
Boc-4-nitro-D-phenylalanine represents a confluence of protecting group chemistry and amino

acid modification that empowers modern peptide science. Its synthesis is straightforward, and

its applications are significant, ranging from the creation of more stable peptide therapeutics to

the development of sophisticated biochemical probes. This guide has provided a technical

overview of its structure, synthesis, and utility, offering a foundational resource for researchers

aiming to leverage the unique properties of this and related compounds in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1372723?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

